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Compound of Interest

Compound Name: Phenol chloroform

Cat. No.: B8533926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety precautions and

handling guidelines for phenol chloroform, a reagent mixture commonly utilized in molecular

biology for the purification of nucleic acids. Due to the significant health hazards associated

with its components, stringent adherence to safety protocols is paramount. This document

outlines the chemical and physical properties, occupational exposure limits, toxicity, handling

procedures, emergency protocols, and waste disposal methods for phenol and chloroform.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of phenol and chloroform is

fundamental to their safe handling. Both are volatile organic compounds with distinct

characteristics.

Table 1: Physical and Chemical Properties of Phenol and Chloroform
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Property Phenol Chloroform

Chemical Formula C₆H₅OH[1] CHCl₃[2]

Appearance

Colorless-to-white crystalline

solid when pure; may be a pink

or red liquid commercially.[3]

Clear, colorless, volatile liquid.

[4][5]

Odor Sickeningly sweet and tarry.[3]
Pleasant, sweet, non-irritating

odor.[4][6]

Boiling Point 181.7 °C (359 °F)[7] 61.2 °C[5]

Melting Point 43 °C (109 °F)[7] -63.5 °C

Solubility in Water
84.2 g/1000 mL (moderately

soluble)[1]

Slightly soluble (~0.8 g/L at

25°C).[5]

Vapor Pressure 0.4 mmHg at 20 °C[7] 159 mmHg at 20 °C[8]

Flash Point 79 °C (175 °F)[3][9]
Non-flammable under most

conditions.[4]

Specific Gravity 1.06[7] 1.48 g/cm³[5]

Health Hazards and Toxicity
Both phenol and chloroform pose significant health risks. Phenol is highly corrosive and toxic,

while chloroform is a suspected human carcinogen.[10] The combination of these two

chemicals in a mixture can enhance the dermal absorption of phenol.[10]

Table 2: Summary of Health Hazards
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Hazard Phenol Chloroform
Phenol:Chloroform
Mixture

Acute Effects

Severe skin burns,

eye damage, and

systemic poisoning.[9]

[11] Has an anesthetic

effect, so pain may

not be immediately felt

upon contact.[10]

Skin and eye irritation,

dizziness, headache,

and anesthesia.[12]

[13]

Enhanced dermal

absorption of phenol.

[10]

Chronic Effects

Damage to the liver,

kidneys, and central

nervous system.[14]

[15] Suspected to

cause genetic defects.

[10]

Suspected human

carcinogen and

reproductive hazard.

[10] May cause

damage to the liver,

kidneys, and central

nervous system.[13]

Causes damage to

organs through

prolonged or repeated

exposure.[16][17]

Routes of Exposure

Inhalation, skin

absorption, ingestion,

eye/skin contact.[14]

Inhalation, skin

absorption, ingestion,

skin and/or eye

contact.[12]

Inhalation, skin

absorption, ingestion,

eye/skin contact.

Table 3: Toxicity Data

Value Phenol Chloroform

LD₅₀ (Oral, Rat) 317 mg/kg[1][18] 1100 mg/kg[16]

LD₅₀ (Dermal, Rabbit) 630 mg/kg[18] >4000 mg/kg (rat)[16]

LC₅₀ (Inhalation, Rat) 316 mg/m³[9] No data available

Occupational Exposure Limits
Regulatory agencies have established permissible exposure limits (PELs) and recommended

exposure limits (RELs) to protect laboratory personnel.
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Table 4: Occupational Exposure Limits

Agency Phenol Chloroform

OSHA (PEL)
5 ppm (19 mg/m³) - 8-hour

TWA [skin][7][15]

50 ppm (240 mg/m³) -

Ceiling[12][13]

NIOSH (REL)

5 ppm (19 mg/m³) - 10-hour

TWA; 15.6 ppm (60 mg/m³) -

15-min Ceiling [skin][7][15]

2 ppm (9.78 mg/m³) - 60-

minute STEL [potential

occupational carcinogen][12]

[19]

ACGIH (TLV) 5 ppm - 8-hour TWA[15] 10 ppm - 8-hour TWA[13]

TWA: Time-Weighted Average; C: Ceiling; [skin]: Skin absorption is a significant route of

exposure.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

mandatory when working with phenol chloroform.

Engineering Controls
Chemical Fume Hood: All procedures involving phenol chloroform must be performed in a

certified chemical fume hood to minimize inhalation exposure.[14][20]

Emergency Eyewash and Safety Shower: An easily accessible and functional emergency

eyewash station and safety shower are required in the immediate work area.[11][21][22]

Personal Protective Equipment (PPE)
The following PPE is required when handling phenol chloroform:

Eye and Face Protection: Chemical splash goggles are mandatory.[14] A face shield worn

over goggles is recommended when there is a significant splash hazard.[23]
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Gloves: Due to the rapid penetration of both phenol and chloroform through standard

laboratory gloves, specific glove selection is critical.

Recommended: Viton®, SilverShield®, or Butyl rubber gloves provide the best protection.

[14][15]

For incidental contact: Double-gloving with 4-mil thick nitrile gloves or a single pair of 8-mil

thick nitrile gloves may be acceptable, but gloves must be changed immediately upon

contamination.[24] Chloroform penetrates nitrile gloves very readily.[24]

Protective Clothing: A fully buttoned lab coat is required.[10][14] An impervious apron should

be worn over the lab coat when handling larger quantities or when there is a splash risk.[21]

[23]

Respiratory Protection: When engineering controls are not sufficient to maintain exposure

below the occupational exposure limits, a NIOSH-approved respirator with organic vapor

cartridges is necessary.[7]

Required Personal Protective Equipment

Details Details Details

Eye/Face Protection

Chemical Splash Goggles

Mandatory

Face Shield (over goggles)
for splash hazard

Recommended

Hand Protection

Viton® or SilverShield®
(Recommended)

Best Protection

Double Nitrile Gloves
(Incidental contact only,

change immediately if splashed)

Limited Protection

Protective Clothing

Fully Buttoned Lab Coat

Mandatory

Impervious Apron
(For splash hazard)

Recommended

Respiratory Protection
(As needed)
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Caption: Required Personal Protective Equipment for Handling Phenol Chloroform.
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Experimental Protocols: Phenol-Chloroform
Extraction Workflow
Phenol-chloroform extraction is a common method for separating nucleic acids from proteins

and lipids. The following diagram illustrates a generalized workflow for this procedure.
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- Organic Phase (bottom)
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Aqueous Phase to a

New Tube

Precipitate Nucleic Acids
(e.g., with ethanol)

Wash Pellet

Resuspend Purified
Nucleic Acids

End:
Purified Nucleic Acids
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Caption: Generalized workflow for nucleic acid purification using phenol-chloroform extraction.
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Safe Handling and Storage Procedures
Adherence to strict handling and storage protocols is crucial to prevent accidental exposures.

Designated Area: Designate a specific area within a chemical fume hood for working with

phenol chloroform.[21]

Quantities: Purchase and use the smallest practical quantities.[21]

Transport: Transport phenol chloroform in secondary containment, such as a bottle carrier.

[21][23]

Storage:

Store in a cool, well-ventilated area.[21][23]

Keep containers tightly closed.[21][23]

Store away from strong oxidizers, strong alkalis, and chemically active metals.[10][21]

Store chloroform in a dark location.[10]

Store containers below eye level.[21]

Spill and Emergency Procedures
Prompt and appropriate action is critical in the event of a spill or exposure.

Spill Cleanup
Small Spills (<1 L):

Alert personnel in the immediate area.

Don appropriate PPE (double nitrile or Viton® gloves, goggles, lab coat).[14]

Confine the spill using absorbent pads.
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Collect the absorbed material and contaminated debris into a sealed, labeled hazardous

waste container.[22]

Clean the spill area with soap and water.[22]

Large Spills (>1 L):

Evacuate the area immediately.[14]

Alert others and contact the institution's emergency response team.[25]

Exposure and First Aid
Immediate medical attention is required for any phenol chloroform exposure.

Skin Contact:

Immediately go to the nearest emergency shower and flush the affected area with copious

amounts of water for at least 15 minutes.[14]

Remove all contaminated clothing while under the shower.[26]

After initial flushing, wash the area with soap and water.[26] Some protocols recommend

applying polyethylene glycol (PEG-300 or PEG-400) to the affected area.[23]

Eye Contact:

Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash

station, holding the eyelids open.[14]

Inhalation:

Move the individual to fresh air immediately.[15]

Ingestion:

Do NOT induce vomiting.[25]

If the person is conscious, rinse their mouth with water.
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Skin or Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately Flush with Water
(15 minutes minimum) Move to Fresh Air Do NOT Induce Vomiting

Remove Contaminated Clothing

For skin contact

Seek Immediate
Medical Attention

For eye contact
Seek Immediate
Medical Attention

Seek Immediate
Medical Attention
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Caption: Emergency response flowchart for phenol chloroform exposure.

Waste Disposal
Phenol chloroform waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.

Liquid Waste: Collect all liquid waste containing phenol chloroform in a designated,

properly labeled, and sealed hazardous waste container.[10][20]

Solid Waste: All contaminated materials (e.g., pipette tips, tubes, gloves) must be collected in

a separate, sealed, and labeled hazardous waste container.[20] Do not mix with regular or

biohazardous waste.[22]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and list the

chemical constituents (Phenol, Chloroform).[20]
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Disposal: Contact your institution's environmental health and safety department for

hazardous waste pickup.[14][20] Do not pour phenol chloroform waste down the drain.[20]

By adhering to the comprehensive guidelines outlined in this document, researchers, scientists,

and drug development professionals can mitigate the risks associated with phenol chloroform
and ensure a safe laboratory environment. Regular review of these procedures and ongoing

safety training are essential for all personnel working with this hazardous reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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